6-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpyrimidin-4-amine

• IUPAC Name: 6-(2-bicyclo[2.2.1]hept-5-enyl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C12H15N3/c1-7-14-11(6-12(13)15-7)10-5-8-2-3-9(10)4-8/h2-3,6,8-10H,4-5H2,1H3,(H2,13,14,15)
• InChI Key: BXBDTRMSTRSMFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N)C2CC3CC2C=C3
• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol

Description

The compound “6-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpyrimidin-4-amine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. They have a wide range of applications in medical and material sciences.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the bicyclo[2.2.1]hept-5-en-2-yl moiety (a type of cycloalkene structure) attached to a 2-methylpyrimidin-4-amine. The exact 3D conformation would depend on the specific stereochemistry at the attachment point.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound might undergo reactions typical for this class of compounds, such as electrophilic substitution, nucleophilic substitution, or condensation with aldehydes and ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and purity. Typical properties to consider would include melting point, boiling point, solubility in various solvents, and stability under various conditions.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of novel racemic conformationally locked carbocyclic nucleosides derived from substituted bicyclo[2.2.1]hept-5-ene compounds demonstrates the versatility of these structures in creating complex organic molecules. These compounds serve as precursors for further chemical modifications, leading to a variety of nucleoside analogues with potential applications in drug development and material science (Šála, Hřebabecký, Masojídková, & Holý, 2006). Another study focuses on the synthesis of novel conformationally locked carbocyclic nucleosides, indicating the importance of these bicyclic compounds in nucleoside chemistry and their potential as therapeutic agents (Hřebabecký, Masojídková, Dračínský, & Holý, 2006).

Biocidal Applications

Amines derived from bicyclo[2.2.1]hept-5-ene have been synthesized and demonstrated to possess bactericidal activity against sulfate-reducing bacteria, showcasing their potential as biocides in petroleum production. This highlights the practical applications of these compounds in industrial settings, where controlling microbial growth is crucial (Shatirova, Movsumzade, Dzhafarova, & Avdeev, 2019).

Material Science Applications

The ability of certain bicyclo[2.2.1]hept-5-ene derivatives to undergo specific reactions has implications in the synthesis of polymers and other materials with tailored properties. For example, the use of modified norbornenes in the meta-C-H amination and alkynylation of aniline and phenol substrates opens up new pathways for the modification of aromatic compounds, potentially leading to new materials with unique chemical functionalities (Wang, Li, Jain, Farmer, He, Shen, & Yu, 2016).

Pharmacological and Microbiological Activities

N-Substituted amides of endo-3-(3-methylthio-1,2,4-triazol-5-yl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid have been synthesized and screened for their microbiological and pharmacological activities. This research underlines the potential of these compounds in developing new therapeutic agents with specific biological activities (Pachuta-Stec, Kosikowska, Chodkowska, Pitucha, Malm, & Jagiełło-wójtowicz, 2012).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Pyrimidine derivatives are often involved in biological processes as they are part of the structure of nucleotides (building blocks of DNA and RNA).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound to prevent exposure and ensure safety.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be interesting to explore its potential uses in medicinal chemistry, given the importance of pyrimidine derivatives in biological processes.